Cas no 25130-27-2 (2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
• CAS No: 25130-27-2
• MF: C₁₅H₁₈N₂O₈S
• MW: 386.377023220062
• CID: 280134
• PubChem ID: 4012030
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
• [3,4-diacetyloxy-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl acetate
• AC1N1W36
• NCIOpen2_009505
• NSC86474
• 2-(Acetoxymethyl)-5-(2-oxo-4-thioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
• 55003-25-3
• DTXSID30398523
• 2-[[(2S,3R,4S,5S)-3,4-bis(carboxylatomethoxy)-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methoxy]acetate
• starbld0005306
• 25130-27-2
• NSC-86474

• Inchi： 1S/C15H18N2O8S/c1-7(18)22-6-10-12(23-8(2)19)13(24-9(3)20)14(25-10)17-5-4-11(26)16-15(17)21/h4-5,10,12-14H,6H2,1-3H3,(H,16,21,26)
• InChI Key： VOSWRYRYGCAHQU-UHFFFAOYSA-N
• SMILES： S=C1C=CN(C(N1)=O)C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 386.07844
• Monoisotopic Mass: 386.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.587
• PSA: 120.47
• LogP: 0.22980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides